N,N-diethylfuran-2-carboxamide

• IUPAC Name: N,N-diethylfuran-2-carboxamide
• InChI: InChI=1S/C9H13NO2/c1-3-10(4-2)9(11)8-6-5-7-12-8/h5-7H,3-4H2,1-2H3
• InChI Key: YHJBAAKEBOWCDY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=CO1
• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol

Description

N,N-Diethylfuran-2-carboxamide is a chemical compound with the molecular formula C9H13NO2. It is used for analytical method development, method validation (AMV), and Quality Controlled (QC) application for Abbreviated New Drug Application (ANDA) or during commercial production.

Molecular Structure Analysis

The molecular structure of N,N-diethylfuran-2-carboxamide has been studied using techniques like X-ray diffraction, Nuclear Magnetic Resonance, and DFT calculations. These techniques help to shed light on the structure and properties of the compound.

Scientific Research Applications

Cross-Dehydrogenative Coupling Reactions

N,N-diethylfuran-2-carboxamide is involved in cross-dehydrogenative coupling reactions, a novel approach for preparing carboxamide, carbamate, and urea derivatives. These compounds are significant in medicinal chemistry and natural product synthesis. The process emphasizes reaction patterns and mechanisms, contributing to the advancement in this area of chemical research (He, Wu, & Vessally, 2020).

Cancer Imaging

N,N-diethylfuran-2-carboxamide derivatives have been synthesized for potential use in positron emission tomography (PET) tracers, particularly for imaging cancer tyrosine kinase. This research is critical for advancing cancer diagnostics and treatment monitoring (Wang, Miller, Sledge, & Zheng, 2005).

Antiarrhythmic Activity

Carboxamides synthesized from styrene oxide, including N,N-diethylfuran-2-carboxamide derivatives, have shown significant antiarrhythmic activity with low toxicity. This finding is promising for developing new cardiovascular drugs (Hoang et al., 2018).

Fluorescence Properties

Certain derivatives of N,N-diethylfuran-2-carboxamide, such as N-(2-(N’,N’-diethylamino)ethyl)perylene-3,4-dicarboximide, have been studied for their fluorescence properties. These compounds can be used as fluorescent probes for changes in temperature and solvent polarity, offering applications in analytical and materials chemistry (Huang & Tam-Chang, 2010).

Corrosion Inhibition

Carboxamide derivatives have been investigated as corrosion inhibitors for steel protection in hydrochloric acid solutions. This research provides insights into developing more effective and environmentally friendly corrosion inhibitors (Erami et al., 2019).

Anticancer Activity

N,N-diethylfuran-2-carboxamide derivatives have been evaluated for their potential anticancer activity. Computational studies including conformational analysis, docking, and molecular dynamics simulations have been conducted to understand their interaction with biological targets (Al-Otaibi et al., 2022).

Sensor Applications

The compound has been examined for its role as a non-conventional ionophore in sensor applications, specifically in ion selective electrodes. This research enhances the understanding of ionophore behavior in different phases and their interactions with heavy metal ions (Fraga et al., 2009).